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molecular formula C9H8FNO5 B1621575 Methyl 2-(5-fluoro-2-nitrophenoxy)acetate CAS No. 116355-65-8

Methyl 2-(5-fluoro-2-nitrophenoxy)acetate

Cat. No. B1621575
CAS RN: 116355-65-8
M. Wt: 229.16 g/mol
InChI Key: ODNCCKAYVNDMJG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05238908

Procedure details

To 100 g (0.64 mol) of 5-fluoro-2-nitrophenol in 1000 ml of methyl ethyl ketone were added 105 g (0.76 mol) K2CO3 (freshly ground) followed by 107 g (0.70 mol) of methyl bromoacetate. The reaction mixture was refluxed for 6 hours then cooled to room temperature and stirred for an additional 18 hours. The reaction mixture was poured into 1 L of water, the phases were separated, and the aqueous phase was extracted with EtOAc (2×600 ml). The combined organics were then dried (Na2SO4) and concentrated in vacuo to give 135 g (93% yield) of the desired product as a yellow solid, m.p. 85°-57° C.
Name
5-fluoro-2-nitrophenol
Quantity
100 g
Type
reactant
Reaction Step One
Name
K2CO3
Quantity
105 g
Type
reactant
Reaction Step One
Name
methyl ethyl ketone
Quantity
1000 mL
Type
solvent
Reaction Step One
Name
methyl bromoacetate
Quantity
107 g
Type
reactant
Reaction Step Two
Name
water
Quantity
1 L
Type
reactant
Reaction Step Three
Name
desired product
Yield
93%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:3]=[CH:4][C:5]([N+:9]([O-:11])=[O:10])=[C:6]([OH:8])[CH:7]=1.C([O-])([O-])=O.[K+].[K+].Br[CH2:19][C:20]([O:22][CH3:23])=[O:21].O>C(C(C)=O)C>[F:1][C:2]1[CH:3]=[CH:4][C:5]([N+:9]([O-:11])=[O:10])=[C:6]([CH:7]=1)[O:8][CH2:19][C:20]([O:22][CH3:23])=[O:21] |f:1.2.3|

Inputs

Step One
Name
5-fluoro-2-nitrophenol
Quantity
100 g
Type
reactant
Smiles
FC=1C=CC(=C(C1)O)[N+](=O)[O-]
Name
K2CO3
Quantity
105 g
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Name
methyl ethyl ketone
Quantity
1000 mL
Type
solvent
Smiles
C(C)C(=O)C
Step Two
Name
methyl bromoacetate
Quantity
107 g
Type
reactant
Smiles
BrCC(=O)OC
Step Three
Name
water
Quantity
1 L
Type
reactant
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred for an additional 18 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was refluxed for 6 hours
Duration
6 h
CUSTOM
Type
CUSTOM
Details
the phases were separated
EXTRACTION
Type
EXTRACTION
Details
the aqueous phase was extracted with EtOAc (2×600 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organics were then dried (Na2SO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 18 h
Name
desired product
Type
product
Smiles
FC=1C=CC(=C(OCC(=O)OC)C1)[N+](=O)[O-]
Measurements
Type Value Analysis
AMOUNT: MASS 135 g
YIELD: PERCENTYIELD 93%
YIELD: CALCULATEDPERCENTYIELD 92%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.